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Introduction
Idiopathic Pulmonary Fibrosis (IPF) is a devastating chronic lung disease characterized by

progressive scarring of the lung tissue, leading to irreversible decline in lung function. The

bleomycin-induced pulmonary fibrosis model in rodents is a widely utilized and well-established

preclinical model that recapitulates many of the key pathological features of human IPF, serving

as a critical tool for investigating disease mechanisms and evaluating novel therapeutic agents.

GLPG1205 is a potent and selective antagonist of G-protein coupled receptor 84 (GPR84), a

receptor implicated in inflammatory and fibrotic processes.[1][2] Preclinical studies have

suggested anti-fibrotic effects of GLPG1205 in lung fibrosis models, which led to its clinical

evaluation.[3][4] This document provides detailed application notes and protocols for utilizing

the bleomycin-induced pulmonary fibrosis model and for understanding the investigation of

GLPG1205 as a potential therapeutic agent.

GLPG1205: Mechanism of Action and Clinical
Development
GLPG1205 is an experimental drug that functions as a selective antagonist of GPR84.[1]

GPR84 is primarily expressed on immune cells and is believed to play a role in inflammation
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and fibrosis.[3] By blocking the GPR84 signaling pathway, GLPG1205 is hypothesized to exert

anti-inflammatory and anti-fibrotic effects.[1]

The development of GLPG1205 for IPF was discontinued due to a lack of efficacy in a Phase II

clinical trial.[1] However, the compound and its target, GPR84, continue to be subjects of

research for other potential therapeutic applications.[1]

GPR84 Signaling Pathway
The activation of GPR84, a Gi/o-coupled receptor, by its endogenous ligands (medium-chain

fatty acids) or synthetic agonists, initiates a signaling cascade that is associated with pro-

inflammatory responses. As an antagonist, GLPG1205 blocks these downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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